Cas no 289893-23-8 (3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide)

• Product Name: 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide
• CAS No: 289893-23-8
• MF: C₁₄H₂₀ClN₃O₃
• MW: 313.779902458191
• CID: 3012069
• Update Time: 2025-10-29

3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide

• SMILES： Cl/C(C(C=CC=1)=CN1=O)=N\OCC(O)CN2CCCCC2

3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide

Research Briefing on 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide (CAS: 289893-23-8)

The compound 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide (CAS: 289893-23-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have highlighted the role of 289893-23-8 as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the pyridinecarboximidoyl chloride moiety and the piperidinylpropoxy group, make it a versatile building block for the development of targeted therapeutics. Researchers have explored its utility in the design of enzyme inhibitors and receptor modulators, particularly in the context of neurological and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting specific kinases involved in inflammatory pathways. The research team employed a combination of molecular docking simulations and in vitro assays to elucidate the binding affinity and mechanistic action of 289893-23-8. Their findings suggest that this compound could serve as a promising scaffold for the development of next-generation anti-inflammatory agents.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed a novel synthetic route for 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide. The patented method offers improved yield and scalability, addressing previous challenges in large-scale production. This development is expected to facilitate further preclinical and clinical investigations of derivatives based on this compound.

In addition to its synthetic applications, 289893-23-8 has been investigated for its potential in drug delivery systems. A study in the European Journal of Pharmaceutics and Biopharmaceutics (2024) explored its use as a functionalized linker for nanoparticle-based drug carriers. The researchers found that the compound's hydrophilic and hydrophobic balance enhances the stability and targeting efficiency of the delivery system, particularly for central nervous system (CNS) therapeutics.

Despite these promising developments, challenges remain in the optimization of 289893-23-8-derived compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research aims to refine the chemical modifications of this scaffold to improve its pharmacokinetic and pharmacodynamic profiles.

In conclusion, 3-Pyridinecarboximidoyl chloride, N-[2-hydroxy-3-(1-piperidinyl)propoxy]-, 1-oxide (CAS: 289893-23-8) represents a valuable tool in modern drug discovery. Its multifaceted applications in kinase inhibition, synthetic chemistry, and drug delivery underscore its potential to contribute to the development of innovative therapeutics. Future research should focus on overcoming current limitations and expanding its utility in diverse therapeutic areas.